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Compound of Interest

Compound Name: Acetyl heptapeptide-4

Cat. No.: B12380186

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl heptapeptide-4 is a synthetic peptide designed to support and enhance the skin's
barrier functions. Marketed commercially as Fensebiome™, this peptide is engineered to fortify
the skin's dual-barrier system: the physical barrier and the microbial barrier. Its primary
mechanism of action involves promoting a balanced skin microbiome and strengthening the
integrity of the epidermis. These application notes provide a detailed overview of in vitro assays
to substantiate the bioactivity of Acetyl heptapeptide-4, complete with experimental protocols

and data interpretation guidelines.

Summary of Quantitative Data

The following table summarizes the key in vitro and clinical efficacy data associated with
Acetyl heptapeptide-4.
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Bioactivity
Category

Assay Type

Key Parameter
Measured

Result

Skin Barrier Function

Transepidermal Water
Loss (TEWL)

Reduction in water

loss

27% reduction in skin

water loss[1]

Keratinocyte Adhesion

Assay

Reduction in
exfoliated

keratinocytes

18.6% reduction in
exfoliated

keratinocytes[1]

Anti-inflammatory &

Soothing

Kallikrein-5 & PAR-2

Activation Assay

Reduction in
inflammatory

mediators

Demonstrated
reduction in Kallikrein-
5 and PAR-2
activation[2][3]

Microbiome Balance

Microbial Growth

Assays

Modulation of

bacterial growth

Promotes the growth
of beneficial bacteria
and helps to balance
the skin's
microbiota[1][4][5]

Signaling Pathways and Mechanisms of Action

Acetyl heptapeptide-4 enhances the skin's resilience through a dual-action approach that

targets both the physical and microbial barriers of the skin. By fostering a healthy skin

microbiome and reinforcing cellular cohesion, the peptide contributes to improved skin health

and a reduction in sensitivity.
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Microbial Barrier

Acetyl Heptapeptide-4

Promotes Growth

\ihances Reduces Activation

Physical Barrier Anti-Inflammatory Action
N

Beneficial Bacteria E(eratinocyte CohesiorD Kallikrein-5, PAR-2

Improves

Pathogenic Bacteria Microbiota Balance

Barrier Integrity Soothing Effect

ncreases

Skin Hydration
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Culture S. epidermidis
and S. aureus

y

Incubate with Acetyl
heptapeptide-4

y

Measure Optical Density (OD600)
at various time points

y

Compare growth curves
to control
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Culture keratinocytes
or macrophages

Pre-treat with Acetyl
heptapeptide-4

Induce inflammation
(e.g., with LPS)

Collect cell culture

supernatant

Measure cytokine levels
(e.g., IL-6, TNF-a)
using ELISA

Compare to stimulated
and unstimulated controls

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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